4-[3-(5-methyl-2-nitrophenoxy)propyl]morpholine hydrochloride

• IUPAC Name: 4-[3-(5-methyl-2-nitrophenoxy)propyl]morpholine;hydrochloride
• InChI: InChI=1S/C14H20N2O4.ClH/c1-12-3-4-13(16(17)18)14(11-12)20-8-2-5-15-6-9-19-10-7-15;/h3-4,11H,2,5-10H2,1H3;1H
• InChI Key: BIZXHKSFALNGRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])OCCCN2CCOCC2.Cl
• Molecular Formula: C14H21ClN2O4
• Molecular Weight: 316.78 g/mol

Description

4-[3-(5-methyl-2-nitrophenoxy)propyl]morpholine hydrochloride, commonly known as MNTX, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNTX is a morpholine derivative that has been synthesized through a complex chemical process, and it has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

MNTX exerts its effects by binding to the mu-opioid receptor in the brain, which is responsible for the regulation of pain and reward pathways. By binding to this receptor, MNTX blocks the effects of opioids, which are commonly used for pain management. This makes MNTX useful for studying the mechanisms of opioid addiction and withdrawal.
Biochemical and Physiological Effects:
MNTX has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce the development of opioid tolerance and dependence, which makes it useful for studying the mechanisms of opioid addiction. MNTX has also been found to have anti-cancer properties, and it has been shown to inhibit the growth of various cancer cells. Additionally, MNTX has been found to have anti-inflammatory properties, which make it useful for studying the mechanisms of inflammation.

Advantages and Limitations for Lab Experiments

MNTX has several advantages for lab experiments. It is a highly specific and potent mu-opioid receptor antagonist, which makes it useful for studying the mechanisms of opioid addiction and withdrawal. Additionally, MNTX has a long half-life, which allows for sustained receptor blockade. However, MNTX also has several limitations for lab experiments. It is highly hydrophilic, which makes it difficult to administer in certain experimental settings. Additionally, MNTX has poor blood-brain barrier penetration, which limits its use in studying the central effects of opioids.

Future Directions

There are several future directions for research on MNTX. One area of research is the development of more effective formulations of MNTX that can overcome its limitations in terms of hydrophilicity and blood-brain barrier penetration. Another area of research is the exploration of the anti-cancer properties of MNTX, and its potential use as a cancer treatment. Additionally, further research is needed to fully understand the mechanisms of action of MNTX, and its potential applications in pain management and addiction treatment.
Conclusion:
In conclusion, 4-[3-(5-methyl-2-nitrophenoxy)propyl]morpholine hydrochloride, or MNTX, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNTX has a wide range of biochemical and physiological effects, which make it useful for studying various biological processes. While MNTX has several advantages for lab experiments, it also has several limitations that need to be overcome. Further research is needed to fully understand the mechanisms of action of MNTX, and its potential applications in pain management, addiction treatment, and cancer treatment.

Scientific Research Applications

MNTX has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, which make it useful for studying various biological processes. MNTX has been used in studies related to pain management, cancer treatment, and drug addiction.